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Compound of Interest

2-bromo-5-chloro-7-methyl-1H-
Compound Name:

indole
CAS No.: 1388074-98-3
Cat. No.: B2971039

Get Quote

\ J

CAS Registry Number: 1388074-98-3 Molecular Formula: CoH7BrCIN Molecular Weight:
244.52 g/mol [1][2]

Executive Summary

2-Bromo-5-chloro-7-methyl-1H-indole is a tri-functionalized indole scaffold characterized by
distinct electrophilic sites at the C2 and C5 positions. It serves as a critical building block in the
synthesis of complex pharmaceuticals, particularly for targeting G-protein coupled receptors
(GPCRs) and kinase inhibitors. Its structural uniqueness lies in the orthogonal reactivity
between the C2-bromide and C5-chloride, allowing for sequential, regioselective cross-coupling
reactions.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7]
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Property Data

CAS Number 1388074-98-3

IUPAC Name 2-bromo-5-chloro-7-methyl-1H-indole
SMILES Cclcc(Clec2[nH]c(Br)ccl2

Appearance Off-white to pale yellow solid (typical)
Solubility Soluble in DMSO, DMF, CH2Clz; sparingly

soluble in water

- Sensitive to oxidation and light; store under inert
Stability
atmosphere at -20°C

Structural Analysis[8]

o C2-Bromo: Highly reactive electrophile; susceptible to oxidative addition by Pd(0).

o C5-Chloro: Less reactive electrophile; requires specialized ligands or higher temperatures for
activation, enabling site-selective chemistry.

o C7-Methyl: Steric modulator; influences binding affinity in active sites and prevents
metabolism at the C7 position.

Synthesis & Preparation Protocols

Synthesis of 2-bromoindoles requires bypassing the inherent instability of the C2-Br bond. Two
primary methodologies are recommended depending on scale and available precursors.

Method A: Direct C2-Bromination of 5-Chloro-7-
methylindole

This method utilizes the parent scaffold, 5-chloro-7-methylindole (CAS 15936-77-3).
Protocol:

» N-Protection (Critical): Dissolve 5-chloro-7-methylindole in THF. Add NaH (1.1 eq) at 0°C,
followed by Phenylsulfonyl chloride (PhSO2Cl) or Boc20. Rationale: Electron-withdrawing
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groups stabilize the indole ring against oxidative degradation during bromination.

o Lithiation: Cool the protected indole solution to -78°C. Add LDA (Lithium Diisopropylamide,
1.1 eq) dropwise. Stir for 1 hour to generate the C2-lithio species.

e Bromination: Add a solution of CBra or NBS (N-Bromosuccinimide) in THF at -78°C. Allow to

warm to RT.

o Deprotection: Remove the protecting group (e.g., TBAF for silyl, or mild base for sulfonyl)
under controlled conditions to yield the free N-H indole.

Method B: De Novo Cyclization (Gem-Dibromovinyl
Route)

A more robust route avoiding lithiation, suitable for larger scales.

Protocol:

Precursor: Start with 2-amino-5-chloro-3-methylbenzaldehyde (or ketone equivalent).

Gem-Dibromovinyl Formation: React with CBr4/PPhs (Ramirez olefination).

Cyclization: Treat the gem-dibromovinyl aniline with a copper catalyst (Cul) and base
(Cs2C0s) in DMSO.

Mechanism: Intramolecular C-N coupling yields the 2-bromoindole directly.

Visualization: Synthesis Workflow

5-Chloro-7-methylindole | NaH, R-Cl _ | N-Protection LDA, THF _ | c2-Lithiation Electrophile Deprotection

(CAS 15936-77-3) | (Boc/Phso2) * (LDA, -78°C)

Bromination
(CBra/NBS)

2-Bromo-5-chloro-7-methylindole
(CAS 1388074-98-3)

Click to download full resolution via product page

Caption: Step-wise synthesis via C2-lithiation strategy ensuring regiochemical integrity.

Reactivity & Applications in Drug Discovery[3]
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The core value of CAS 1388074-98-3 is its orthogonal reactivity profile.

Selective Cross-Coupling (Suzuki-Miyaura)

The C2-Br bond has a lower bond dissociation energy and reacts faster than the C5-Cl bond.

e Step 1 (C2 Functionalization): React with Boronic Acid A using Pd(PPhs)s / Na2COs at 60°C.
The C5-Cl remains intact.

e Step 2 (C5 Functionalization): React with Boronic Acid B using Pdz(dba)s / XPhos at 100°C
to functionalize the chloride.

Nucleophilic Substitution (SNAr)

While indoles are electron-rich, the presence of the 2-bromo group renders the C2 position
susceptible to nucleophilic attack if the nitrogen is protected with an electron-withdrawing group
(EWG).

Visualization: Orthogonal Selectivity
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2-Bromo-5-chloro-7-methylindole

Boronic Acid A

Mild Pd Catalysis
(60°C)

C2-Arylated Product
(C5-Cl retained)

Boronic Acid B

Aggressive Pd Catalysis
(100°C + Ligand)

C2, C5-Diarylated Product
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Caption: Sequential functionalization strategy exploiting the reactivity difference between C2-Br
and C5-ClI.

Handling & Safety Protocols

e Hazard Class: Irritant (Skin/Eye/Respiratory).

» Storage: 2-Bromoindoles are prone to autoxidation. Store at -20°C under Argon or Nitrogen.
¢ Incompatibility: Strong oxidizing agents. Avoid exposure to light for prolonged periods.

+ Emergency: In case of contact, wash with copious amounts of water. Use standard PPE
(gloves, goggles, lab coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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